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Compound of Interest

Compound Name:

Diisopropyl 3,3-

dimethoxycyclobutane-1,1-

dicarboxylate

Cat. No.: B185871 Get Quote

An In-depth Technical Guide on Diisopropyl 3,3-
dimethoxycyclobutane-1,1-dicarboxylate
Introduction

Diisopropyl 3,3-dimethoxycyclobutane-1,1-dicarboxylate is a complex organic molecule

belonging to the cyclobutane family. Its unique structural features, including the cyclobutane

ring, gem-dicarboxylate esters, and acetal functionality, make it a compound of significant

interest in synthetic organic chemistry and potentially in the development of novel therapeutic

agents. This document provides a comprehensive overview of its known physical and chemical

properties, based on available scientific literature.

Physicochemical Properties
A summary of the key physicochemical properties of Diisopropyl 3,3-dimethoxycyclobutane-
1,1-dicarboxylate is presented below. These properties are crucial for its handling,

characterization, and application in various chemical reactions.
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Property Value

Molecular Formula C15H26O6

Molecular Weight 302.36 g/mol

CAS Number 138507-62-3

Note: Further experimental data on properties such as melting point, boiling point, and solubility

are not readily available in public literature and would require experimental determination.

Chemical Structure and Reactivity
The structure of Diisopropyl 3,3-dimethoxycyclobutane-1,1-dicarboxylate presents several

reactive sites, making it a versatile intermediate for organic synthesis.

Caption: Chemical structure of the molecule.

The cyclobutane ring is strained and can undergo ring-opening reactions under certain

conditions. The ester groups are susceptible to hydrolysis and can be converted to other

functional groups. The acetal group is stable under basic conditions but can be cleaved under

acidic conditions to reveal a ketone.

Potential Applications in Drug Development
While specific biological activities of Diisopropyl 3,3-dimethoxycyclobutane-1,1-
dicarboxylate have not been extensively reported, its structural motifs are present in various

biologically active molecules. The cyclobutane core is a key feature in several natural products

and synthetic compounds with therapeutic properties. The dicarboxylate functionality allows for

modification and linkage to other molecules, making it a potential scaffold for library synthesis

in drug discovery programs.
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Caption: Potential drug development workflow.

Experimental Protocols
Detailed experimental protocols for the synthesis of Diisopropyl 3,3-dimethoxycyclobutane-
1,1-dicarboxylate are typically found in specialized organic chemistry literature. A general

synthetic approach involves the [2+2] cycloaddition of a ketene acetal with a corresponding

alkene.

General Synthetic Workflow:

Ketene Acetal + Alkene

[2+2] Cycloaddition Reaction

Crude Product Mixture

Purification (e.g., Chromatography)

Pure Diisopropyl 3,3-dimethoxycyclobutane-1,1-dicarboxylate

Characterization (NMR, MS, IR)
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Caption: General synthetic workflow.

Disclaimer: This document is intended for informational purposes for a technical audience. The

synthesis and handling of this compound should only be performed by trained professionals in

a controlled laboratory setting. Further research is necessary to fully elucidate the properties

and potential applications of Diisopropyl 3,3-dimethoxycyclobutane-1,1-dicarboxylate.

To cite this document: BenchChem. [physical and chemical properties of Diisopropyl 3,3-
dimethoxycyclobutane-1,1-dicarboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b185871#physical-and-chemical-properties-of-
diisopropyl-3-3-dimethoxycyclobutane-1-1-dicarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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